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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dichloromethyl methyl ether (DCME), with the chemical formula C₂H₄Cl₂O, is a halogenated

ether that serves as a valuable reagent in organic synthesis.[1][2][3] It is a colorless liquid

characterized by a pungent, chloroform-like odor.[1][3][4] Structurally, it features a methoxy

group attached to a dichloromethyl group, which imparts significant reactivity, making it a potent

electrophile.[5] This technical guide provides an in-depth overview of the physical and chemical

properties of dichloromethyl methyl ether, its synthesis, key applications, and relevant

experimental protocols.

Physical and Chemical Properties
Dichloromethyl methyl ether is a volatile and flammable liquid.[6][7] It is soluble in most

organic solvents but reacts with water.[1][4][6] The key physical and chemical properties are

summarized in the tables below.
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Property Value Reference

Molecular Formula C₂H₄Cl₂O [1][3][8][9]

Molecular Weight 114.96 g/mol [3][6][8][9]

Appearance Colorless liquid [6][8]

Boiling Point 85 °C [8][9]

Density 1.271 g/mL at 25 °C [8][9]

Refractive Index n20/D 1.431 [8][9]

Vapor Pressure 84 hPa at 20 °C [8]

Flash Point 42 °C (107.6 °F) [9]

Solubility
Soluble in most organic

solvents; reacts with water.
[1][6]

Chemical Properties and Hazards
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Property Description Reference

Reactivity

Reacts with water to form

hydrochloric acid and

formaldehyde.[4] Incompatible

with strong oxidizing agents

and acids.[4][6]

Flammability

Highly flammable liquid and

vapor.[6][7] Vapors may form

explosive mixtures with air.[7]

Toxicity

Toxic by inhalation, in contact

with skin, and if swallowed.[6]

Causes severe skin burns and

eye damage.[6][7]

Carcinogenicity

Limited evidence of a

carcinogenic effect; considered

a potential carcinogen.[1][4][6]

[8]

Storage

Store in a cool, well-ventilated

place, away from moisture and

incompatible materials.[7][10]

Recommended storage

temperature is 2-8°C.[3][9]

Synthesis of Dichloromethyl Methyl Ether
Dichloromethyl methyl ether can be synthesized through various methods, with one of the

most common being the reaction of methyl formate with phosphorus pentachloride.[2][8][11]

Experimental Protocol: Synthesis from Methyl Formate
This protocol is adapted from a procedure published in Organic Syntheses.[11]

Materials:
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Phosphorus pentachloride (PCl₅)

Phosphorus oxychloride (POCl₃)

Methyl formate (dried over sodium sulfate)

Ice bath

Three-necked flask equipped with a stirrer, reflux condenser, and dropping funnel

Distillation apparatus

Procedure:

In a 2-liter three-necked flask, prepare a suspension of 832 g (4.0 moles) of phosphorus

pentachloride in 250 ml of phosphorus oxychloride.[11]

Cool the flask in an ice bath to maintain a temperature of 10–20°C.[11]

Slowly add 264 g (4.4 moles) of methyl formate to the stirred suspension over approximately

1.75 hours.[11]

After the addition is complete, continue stirring the mixture at a temperature below 30°C for

about 1 hour, or until all the phosphorus pentachloride has dissolved.[11]

Replace the reflux condenser with a distilling head and distill the reaction mixture under

reduced pressure (80–120 mm Hg) with a bath temperature of 50–65°C.[11]

Collect the distillate in a receiver cooled to -10° to -20°C.[11]

Redistill the collected fraction (boiling point 80-100°C) through a vacuum-jacketed column to

obtain pure dichloromethyl methyl ether (boiling point 82–85.5°C).[11]

Safety Precautions: This reaction should be performed in a well-ventilated fume hood. All

reagents are corrosive and moisture-sensitive. Appropriate personal protective equipment,

including gloves, goggles, and a face shield, must be worn.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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